Cas no 865999-67-3 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile;hydrochloride)

• Product Name: (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile;hydrochloride
• CAS No: 865999-67-3
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 4657785
• PubChem ID: 55286895
• Update Time: 2025-10-19

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile;hydrochloride
• AKOS006355657
• CS-0057941
• SCHEMBL18394781
• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carbonitrilehydrochloride
• (1S,3S,5S)-2-Azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride
• P12572
• DB-092353
• 865999-67-3
• (1S,3S,5S)-2-AZABICYCLO[3.1.0]HEXANE-3-CARBONITRILE HCL
• 2-Azabicyclo[3.1.0]hexane-3-carbonitrile, monohydrochloride,(1S,3S,5S)-

• MDL： MFCD19220660
• Inchi： 1S/C6H8N2.ClH/c7-3-5-1-4-2-6(4)8-5;/h4-6,8H,1-2H2;1H/t4-,5+,6+;/m1./s1
• InChI Key： VASDEEBNVDJQRB-GAJRHLONSA-N
• SMILES： Cl.N1[C@H](C#N)C[C@@H]2C[C@H]12

Computed Properties

• Exact Mass: 144.0454260g/mol
• Monoisotopic Mass: 144.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Additional information on (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile;hydrochloride

Comprehensive Overview of (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride (CAS No. 865999-67-3)

The compound (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride (CAS No. 865999-67-3) is a highly specialized chemical entity with significant relevance in pharmaceutical research and development. This bicyclic structure, featuring an azabicyclo[3.1.0]hexane core, has garnered attention due to its unique stereochemistry and potential applications in drug discovery. The presence of a carbonitrile group and hydrochloride salt further enhances its utility in synthetic chemistry and bioavailability studies.

In recent years, the demand for chiral building blocks like (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride has surged, driven by the growing focus on enantioselective synthesis and precision medicine. Researchers frequently search for "azabicyclic compounds in drug design" or "CAS 865999-67-3 applications," reflecting its importance in developing novel therapeutics. Its rigid bicyclic framework makes it a valuable scaffold for targeting central nervous system (CNS) disorders, enzyme inhibition, and receptor modulation.

The synthesis of (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride involves sophisticated asymmetric catalysis and stereocontrol techniques, which are critical for achieving high enantiomeric purity. This aligns with the industry's shift toward green chemistry and sustainable synthesis, topics frequently queried in scientific databases. The compound's physicochemical properties, such as solubility and stability, are also key considerations for formulation scientists exploring "pharmaceutical salt selection" strategies.

From a commercial perspective, CAS 865999-67-3 is often cataloged by suppliers specializing in high-value intermediates and custom synthesis. Its inclusion in fragment-based drug discovery libraries underscores its role in hit-to-lead optimization. Additionally, the rise of AI-driven molecular design has amplified interest in such structurally diverse compounds, as they serve as ideal candidates for virtual screening and machine learning models predicting bioactivity.

Regulatory and safety profiles of (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride are meticulously documented to comply with Good Manufacturing Practices (GMP). Analytical methods like HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing common queries about "quality control of chiral compounds." Furthermore, its storage conditions and handling guidelines are tailored to maintain integrity, a topic often searched by laboratory personnel.

In conclusion, (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carbonitrile hydrochloride represents a convergence of structural innovation and practical utility in modern chemistry. Its applications span medicinal chemistry, material science, and catalysis, making it a compound of enduring interest. As research trends evolve toward personalized therapeutics and computational chemistry, this molecule is poised to remain at the forefront of scientific inquiry.